2-Chloro-2,3,3-trifluoro-2,3-dihydro- 1,4-benzodioxin-6-carbonyl chloride; 98%

• IUPAC Name: 2-chloro-2,3,3-trifluoro-1,4-benzodioxine-6-carbonyl chloride
• InChI: InChI=1S/C9H3Cl2F3O3/c10-7(15)4-1-2-5-6(3-4)17-9(13,14)8(11,12)16-5/h1-3H
• InChI Key: WHKLDALIUVQARO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)Cl)OC(C(O2)(F)Cl)(F)F
• Molecular Formula: C9H3Cl2F3O3
• Molecular Weight: 287.02 g/mol

Description

2-Chloro-2,3,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-carbonyl chloride (98%) is a chemical compound belonging to the class of benzodioxin derivatives. It is a highly reactive compound with a wide range of applications in various fields, such as organic synthesis and pharmaceuticals. It is also used as a reagent in various chemical reactions, including the synthesis of compounds and the preparation of intermediates for further reactions. In addition, it is also used as a catalyst in the production of pharmaceuticals and other chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-2,3,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-carbonyl chloride (98%) is not fully understood. However, it is believed to act as an electrophile in organic reactions. It is also believed to be able to form hydrogen bonds with other molecules, which can facilitate the formation of new molecules.
Biochemical and Physiological Effects
2-Chloro-2,3,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-carbonyl chloride (98%) is not known to have any adverse biochemical or physiological effects. However, due to its high reactivity, caution should be taken when handling it.

Advantages and Limitations for Lab Experiments

2-Chloro-2,3,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-carbonyl chloride (98%) has several advantages when used in laboratory experiments. It is highly reactive and can be used in a variety of reactions. It is also relatively inexpensive and easy to obtain. However, it is also highly reactive and can be dangerous if not handled properly.

Future Directions

In the future, 2-Chloro-2,3,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-carbonyl chloride (98%) could be used in the development of new drugs and other pharmaceuticals. It could also be used in the development of new catalysts and reagents for organic synthesis. Additionally, it could be used to develop new materials and polymers. It could also be used to develop new methods of synthesis, such as the use of microwave irradiation and other novel techniques. Finally, it could be used to study the effects of various environmental factors on its reactivity.

Synthesis Methods

2-Chloro-2,3,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-carbonyl chloride (98%) can be prepared by several methods. The most common method is the reaction of 2-chloro-2,3,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-carbonyl chloride (98%) with a suitable base, such as sodium hydroxide, in aqueous solution. The reaction is exothermic and produces a white precipitate. The precipitate is then washed with water and dried.

Scientific Research Applications

2-Chloro-2,3,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-carbonyl chloride (98%) is widely used in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the production of pharmaceuticals, and as a reagent in the synthesis of compounds. In addition, it has also been used in the synthesis of various heterocyclic compounds, such as pyridines, pyrazines, and thiazoles. It is also used in the synthesis of polymers and other materials.